Cas no 6628-19-9 (2-(dihydroxy-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid
• CAS No: 6628-19-9
• MF: C₅H₅NO₄S
• MW: 175.162500143051
• MDL: MFCD01165868
• CID: 1706711
• PubChem ID: 645030
• Update Time: 2025-06-15

2-(dihydroxy-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-2-oxo-3h-1,3-thiazol-5-yl)acetic Acid
• (4-Hydroxy-2-oxo-2,3-dihydro-1,3-thiazol-5-yl)acetic acid
• NSC60548
• AC1Q6HTY
• AC1L6J4T
• SureCN8434293
• CTK5C3995
• HMS3094K23
• 2,4-DIHYDROXYTHIAZOLE-5-ACETIC ACID
• 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid
• 2-(2,4-Dihydroxythiazol-5-yl)acetic acid
• DTXSID70216479
• SMR001559243
• DB-346484
• SCHEMBL19370602
• 2-(2,4-Dihydroxythiazol-5-yl)aceticacid
• AKOS006272886
• 2-(4-hydroxy-2-oxo-3H-thiazol-5-yl)acetic acid
• CHEMBL1885032
• MLS002693286
• 6628-19-9
• SCHEMBL8434293

• MDL： MFCD01165868
• Inchi： 1S/C5H5NO4S/c7-3(8)1-2-4(9)6-5(10)11-2/h9H,1H2,(H,6,10)(H,7,8)
• InChI Key： KQRREVXFEROLGC-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1CC(=O)O)O)=O

Computed Properties

• Exact Mass: 174.99395
• Monoisotopic Mass: 174.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.765
• Boiling Point: 522.2°C at 760 mmHg
• Flash Point: 269.6°C
• Refractive Index: 1.681
• PSA: 90.65
• LogP: 0.18140

Additional information on 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid

Recent Advances in the Study of 2-(Dihydroxy-1,3-thiazol-5-yl)acetic Acid (CAS: 6628-19-9): A Comprehensive Research Brief

2-(Dihydroxy-1,3-thiazol-5-yl)acetic acid (CAS: 6628-19-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting metabolic and inflammatory pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for COX-2-targeted therapies.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's role in modulating metabolic pathways. A preprint article from BioRxiv (2024) reported that 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid can act as a modulator of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. The study found that the compound enhances AMPK activation in hepatic cells, leading to improved glucose uptake and lipid metabolism. These findings open new avenues for its use in the treatment of metabolic disorders such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

The synthesis and optimization of 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid have also been a focus of recent research. A 2023 paper in Organic Letters detailed a novel, high-yield synthetic route for this compound, utilizing green chemistry principles to minimize environmental impact. The improved synthesis not only enhances the scalability of production but also reduces the cost, making it more accessible for large-scale pharmaceutical applications. Furthermore, the study highlighted the compound's stability under various physiological conditions, a critical factor for its potential use in drug formulations.

Despite these promising developments, challenges remain in the clinical translation of 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid. Pharmacokinetic studies, as reported in a 2024 European Journal of Pharmaceutical Sciences article, indicate that the compound exhibits moderate bioavailability and rapid clearance in vivo. Researchers are currently exploring prodrug strategies and nanoformulations to overcome these limitations and improve its therapeutic efficacy. These efforts are expected to pave the way for future preclinical and clinical trials.

In conclusion, 2-(dihydroxy-1,3-thiazol-5-yl)acetic acid (CAS: 6628-19-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual role in anti-inflammatory and metabolic modulation, coupled with advances in synthetic methodologies, positions it as a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in diverse disease models. This brief underscores the importance of continued investment in the study of this compound to unlock its full biomedical potential.